2-propyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazole

• IUPAC Name: 2-propyl-3,4-dihydro-1H-pyrazino[1,2-a]benzimidazole
• InChI: InChI=1S/C13H17N3/c1-2-7-15-8-9-16-12-6-4-3-5-11(12)14-13(16)10-15/h3-6H,2,7-10H2,1H3
• InChI Key: JUCFKWJRCRSJBM-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCN2C(=NC3=CC=CC=C32)C1
• Molecular Formula: C13H17N3
• Molecular Weight: 215.29 g/mol

Description

2-propyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazole is a heterocyclic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in various studies.

Scientific Research Applications

Synthesis and Chemical Properties

• Substituted 3-oxo-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazole Derivatives : Research led by Ghandi, Zarezadeh, and Taheri (2010) developed a method for synthesizing novel 3-oxo-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazole-1-carboxamides using a one-pot reaction. This research demonstrates the potential for creating a wide array of derivatives from the base compound (Ghandi, Zarezadeh, & Taheri, 2010).

Anticancer Properties

• Anticancer Activities of Derivatives : Demirayak and Yurttaş (2014) synthesized new pyrazino[1,2-a]benzimidazole derivatives and investigated their anticancer activities. Some of these derivatives showed significant anticancer activity, highlighting the potential for these compounds in cancer treatment (Demirayak & Yurttaş, 2014).
• Investigation of Anticancer and Anti-HIV Properties : A study by Demirayak, Mohsen, and Karaburun (2002) synthesized derivatives of pyrazino[1,2-a]benzimidazole and examined their anticancer and anti-HIV activities. The compounds exhibited notable anticancer properties, particularly against leukemia cell lines (Demirayak, Mohsen, & Karaburun, 2002).

Immunological Applications

• Immunotropic Activity : Research by Nawrocka and Zimecki (1998) explored the immunotropic activity of 2-aminobenzimidazole derivatives, which showed significant effects on the immune response in mice. This suggests potential applications in immunology and possibly in the treatment of autoimmune diseases (Nawrocka & Zimecki, 1998).